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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197

NW16 Clamp Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in properly
tightening NW16 clamps to avoid leaks in vacuum systems.

Troubleshooting Guide: Diagnosing and Resolving
NW16 Clamp Leaks

Aleak at an NW16 connection can compromise experiments and lead to costly downtime. This
guide provides a systematic approach to identifying and resolving these leaks.

Initial Checks:

Before proceeding to more advanced leak detection, perform a visual inspection of the NW16
connection. Ensure the clamp, flanges, and centering ring are clean and free of any visible
damage, such as scratches or debris.[1]

Troubleshooting Steps:
If a leak is suspected, follow these steps to diagnose and resolve the issue:

» Verify Proper Assembly: Ensure the centering ring is correctly seated between the two
flanges and that the clamp is evenly positioned around the flange assembly.[1] The flanges
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should be aligned, and the O-ring should not be pinched.[1]

o Check Clamp Tightness: For wing-nut style clamps, they should be hand-tightened until firm.
[2] Uneven or insufficient tightening is a common cause of leaks.[1]

e Inspect the O-ring: The O-ring is a critical component for a proper seal.

o Damage Assessment: Carefully remove the O-ring and inspect it for any nicks, cuts, or
deformities.[1] Replace the O-ring if any damage is found.

o Cleanliness: Ensure the O-ring is clean and free from any particulates that could interfere
with the seal.[1]

o Examine Flange Surfaces: Inspect the sealing surfaces of the flanges for any scratches,
contamination, or imperfections that could compromise the vacuum seal.[1]

e Advanced Leak Detection: If the leak persists after the above steps, more sensitive leak
detection methods may be necessary.

o Helium Leak Detection: This is a highly sensitive method for pinpointing small leaks.[3] It
involves spraying a small amount of helium gas around the suspected leak area while
monitoring the vacuum system with a helium leak detector.[3]

o Pressure Rise Test: This involves isolating the section of the vacuum system with the
NW16 connection and monitoring the rate at which the pressure increases over time. A
rapid pressure rise indicates a significant leak.

NW16 Clamp Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting leaks at an NW16 clamp
connection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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